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Compound of Interest

Compound Name: 2-Chlorobenzoic acid-13C6

Cat. No.: B3333695

Essential Safety and Handling Guide for 2-
Chlorobenzoic acid-13C6

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chlorobenzoic acid-13C6. The
following procedures are designed to ensure safe laboratory operations and minimize risks
associated with this chemical.

Hazard Identification and Classification

2-Chlorobenzoic acid-13C6 is a stable, isotopically labeled compound. While the isotopic
label does not significantly alter its chemical hazards, the compound is classified as hazardous.
[1] It is harmful if swallowed, causes skin irritation, and poses a risk of serious eye damage.[2]
[3] It may also cause respiratory irritation.[2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral 4
swallowed[2][3]
] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[2][3]

| Specific target organ toxicity — single exposure | 3 | H335: May cause respiratory irritation[2]

(311

Physical and Chemical Properties:

Property Value

Appearance White solid, crystals, or powder[4][5]
Molecular Formula C7HsCIO2[2]

Molecular Weight ~162.52 g/mol [2]

Melting Point 138 - 142 °C (280 - 288 °F)[6]

Flash Point 173 °C (343.4 °F)[6][7]

| Solubility | Very slightly soluble in cold water; soluble in methanol and diethyl ether[6] |

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[8]
Engineering controls, such as a chemical fume hood, should be the primary method of
exposure control.[6][8]
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Protection Type

PPE Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to OSHA
29 CFR 1910.133 or European
Standard EN166.[7][9][10]

To prevent serious eye

damage from splashes or dust.

[8]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[8]

To prevent skin irritation upon

contact.[7]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

[8]

To minimize skin exposure.[7]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if dust is
generated or ventilation is
inadequate.[6][7][10]

To prevent inhalation and

respiratory tract irritation.[7]

Operational Plan: From Receipt to Storage

A systematic approach to handling is essential for laboratory safety.

Step 1: Receiving and Inspection

e Upon receipt, visually inspect the container for any damage or leaks.

« Verify that the label matches the product ordered (2-Chlorobenzoic acid-13C6).

» Store the unopened container in a designated, secure location away from incompatible

materials.

Step 2: Handling and Use

o Engineering Controls: Always handle this material in a well-ventilated area, preferably within

a certified chemical fume hood to minimize inhalation of dust.[6][8]
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e Grounding: Ground all equipment containing the material to prevent static discharge, which
could pose an explosion risk with fine dust.[6]

e Avoiding Contamination: Do not eat, drink, or smoke in the work area.[3][8] Wash hands and
face thoroughly after handling and before breaks.[7][11]

e Procedure:
o Don the required PPE as specified in the table above.
o Dispense the required amount of the solid carefully to avoid generating dust.[7]
o Keep the container tightly closed when not in use.[7]
o Remove contaminated clothing immediately and wash it before reuse.[7]
Step 3: Storage
e Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[5]
[71[11]

e The recommended storage temperature is between 15-25 °C.[12]

Emergency and First Aid Protocols

Immediate action is necessary in the event of exposure. Facilities must be equipped with an
eyewash station and a safety shower.[7][11]
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Exposure Route First Aid Procedure

Do NOT induce vomiting.[6][7] If the person is

conscious and alert, rinse their mouth and have
If Swallowed i ,

them drink 2-4 cups of milk or water.[7] Seek

immediate medical attention.[6]

Immediately take off all contaminated clothing.
) Flush the skin with plenty of soap and water for
Skin Contact ) o
at least 15 minutes.[7] If skin irritation occurs,

get medical advice.[9]

Immediately rinse cautiously with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[7][9] Remove contact

lenses if present and easy to do.[9] Call a

physician or poison control center immediately.

Remove the person from exposure and move to

fresh air immediately.[7] If breathing is difficult,
Inhalation give oxygen. If not breathing, perform artificial

respiration.[7] Seek immediate medical

attention.[6]

Accidental Release and Disposal Plan

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Protect: Wear all required PPE, including respiratory protection. Avoid breathing dust.[10]

» Contain: Use appropriate tools to sweep or shovel the spilled solid into a suitable, labeled
container for waste disposal.[6][7] Avoid actions that generate dust.[7]

o Clean: After the material has been collected, clean the contaminated surface by spreading
water and dispose of the cleaning materials as hazardous waste.[6]
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e Prevent Entry: Do not let the product enter drains or surface water.[11]
Disposal Plan:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[8][12]

» Disposal Method: Dispose of contents and containers to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[8][12] Do not mix with other
waste.[8] Handle contaminated packaging in the same way as the substance itself.[12]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely
managing 2-Chlorobenzoic acid-13C6 throughout its lifecycle in the laboratory.
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Preparation & Handling

Receive Chemical

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Set Up in Fume Hood /
Well-Ventilated Area

\

Weigh and Handle Chemical
(Minimize Dust)

J \\\ Cleanup & Disposal T Emeﬁéney\E\vents

Store in Cool, Dry, Ventilated Area

(Tightly Closed Container) Decontaminate Work Area

Personnel Exposure

\ Follow Spill Protocol:
1. Evacuate Administer First Aid
Remove PPE Correctly 2. Ventilate (Eyes, Skin, Inhalation)
3. Use PPE Seek Medical Attention
4. Collect Waste

\

Wash Hands Thoroughly

Dispose of Waste as Hazardous
(Follow Regulations)

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling 2-Chlorobenzoic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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